Cas no 1806895-34-0 (4-Amino-3-bromo-5-(difluoromethyl)-2-fluoropyridine)

• Product Name: 4-Amino-3-bromo-5-(difluoromethyl)-2-fluoropyridine
• CAS No: 1806895-34-0
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• CID: 4811404
• Update Time: 2025-05-23

4-Amino-3-bromo-5-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-5-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C6H4BrF3N2/c7-3-4(11)2(5(8)9)1-12-6(3)10/h1,5H,(H2,11,12)
• InChI Key： KXDZDTMMROONPU-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(F)F)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-bromo-5-(difluoromethyl)-2-fluoropyridine

Introduction to 4-Amino-3-bromo-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1806895-34-0)

4-Amino-3-bromo-5-(difluoromethyl)-2-fluoropyridine, with the chemical formula C₆H₃BrF₃N₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include a pyridine core substituted with an amino group, a bromine atom, and two fluorine atoms. The presence of these functional groups makes it a valuable intermediate in the synthesis of various biologically active molecules.

The CAS No. 1806895-34-0 of this compound ensures its identification and differentiation from other similar molecules in scientific literature and databases. Its molecular structure, featuring a bromo atom at the 3-position and difluoromethyl group at the 5-position, contributes to its reactivity and potential applications in drug discovery. The fluoropyridine scaffold is particularly noteworthy, as it is widely recognized for its role in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity.

In recent years, there has been a growing interest in fluorinated pyridines due to their versatile pharmacological properties. The 4-amino group in this compound provides a site for further functionalization, enabling the synthesis of more complex derivatives. This flexibility has made it a popular choice for researchers exploring novel therapeutic agents.

One of the most compelling aspects of 4-Amino-3-bromo-5-(difluoromethyl)-2-fluoropyridine is its potential in the development of small-molecule inhibitors. Studies have demonstrated that fluorinated pyridines can act as key motifs in designing compounds that interact with biological targets such as enzymes and receptors. The bromo and difluoromethyl substituents are particularly important, as they can modulate electronic properties and influence binding interactions.

Recent research has highlighted the role of this compound in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The pyridine core serves as a scaffold that can be modified to improve selectivity and potency. For instance, modifications at the 2- and 5-positions have been shown to enhance binding affinity to tyrosine kinases, making this compound a promising candidate for further development.

The fluoropyridine moiety is also known for its ability to improve oral bioavailability and resistance to metabolic degradation. This property is particularly valuable in drug design, as it allows for the development of more effective and durable therapeutic agents. The presence of both fluorine atoms at specific positions further enhances these properties, making it an attractive scaffold for medicinal chemists.

Another area where 4-Amino-3-bromo-5-(difluoromethyl)-2-fluoropyridine has shown promise is in the development of agrochemicals. Fluorinated pyridines are commonly used in pesticides due to their ability to interact with biological targets in pests while minimizing toxicity to non-target organisms. The structural features of this compound make it a suitable candidate for designing novel agrochemicals that are both effective and environmentally friendly.

In conclusion, 4-Amino-3-bromo-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1806895-34-0) is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features, including the amino, bromo, difluoromethyl, and fluoro substituents, make it a valuable intermediate for synthesizing biologically active molecules. Recent research has demonstrated its potential in developing kinase inhibitors and other therapeutic agents, highlighting its importance in modern drug discovery.